Cas no 53463-67-5 (2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one)

• Product Name: 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one
• CAS No: 53463-67-5
• MF: C₁₄H₈BrNO₂
• MW: 302.122822761536
• MDL: MFCD01974195
• CID: 1085913
• PubChem ID: 695639
• Update Time: 2025-05-21

2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-4H-benzo[d][1,3]oxazin-4-one
• 2-(3-Bromo-phenyl)-4H-3,1-benzoxazin-4-one
• 2-(3-bromophenyl)-4H-3,1-benzoxazin-4-one
• 4H-3,1-Benzoxazin-4-one, 2-(3-bromophenyl)-
• SR-01000486323
• MS-0006
• AKOS002789396
• DB-312560
• SCHEMBL914294
• STK299618
• CHEMBL4217836
• 53463-67-5
• 2-(3-bromophenyl)-3,1-benzoxazin-4-one
• EU-0077451
• 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one (28)
• 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one, AldrichCPR
• SR-01000486323-1
• Oprea1_683860
• MFCD01974195
• CCG-19901
• CS-0319879
• BDBM222138
• 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one

• MDL： MFCD01974195
• Inchi： 1S/C14H8BrNO2/c15-10-5-3-4-9(8-10)13-16-12-7-2-1-6-11(12)14(17)18-13/h1-8H
• InChI Key： PLJJOOVEIBZBDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 300.97384
• Monoisotopic Mass: 300.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one

Comprehensive Overview of 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 53463-67-5)

2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one (CAS No. 53463-67-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features a benzoxazinone core substituted with a 3-bromophenyl group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzyme inhibition and modulating cellular pathways. The presence of the bromine atom enhances its reactivity, enabling diverse functionalization strategies.

In recent years, the demand for benzoxazinone derivatives like 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one has surged due to their applications in developing antimicrobial agents and anti-inflammatory compounds. A trending topic in scientific forums revolves around its role in covalent inhibitor design, a hot area in precision medicine. Users frequently search for "benzoxazinone synthesis" or "CAS 53463-67-5 applications," reflecting its relevance in academic and industrial settings. Its structural versatility aligns with the growing interest in small-molecule therapeutics and bioconjugation techniques.

The compound’s physicochemical properties, such as moderate lipophilicity and stability under physiological conditions, make it suitable for medicinal chemistry optimization. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its structure. Discussions on platforms like ResearchGate often highlight its potential in cancer research, with queries such as "benzoxazinone anticancer mechanisms" gaining traction. Notably, its electrophilic reactivity facilitates the development of targeted probes for studying protein-ligand interactions.

From an industrial perspective, 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one is utilized in high-throughput screening libraries to identify lead compounds. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its utility in materials science, particularly for designing organic semiconductors. Searches for "bromophenyl benzoxazinone suppliers" or "CAS 53463-67-5 price" indicate commercial interest. Environmental and regulatory considerations also drive inquiries about its green synthesis methods, aligning with the sustainability trends in chemical manufacturing.

In summary, 2-(3-Bromophenyl)-4H-3,1-benzoxazin-4-one exemplifies the intersection of chemical innovation and biomedical research. Its multifaceted applications—from drug development to advanced materials—underscore its importance in contemporary science. As interest in heterocyclic scaffolds grows, this compound remains a focal point for answering key questions in molecular design and functional material engineering.